Cas no 56149-23-6 (Doxorubicinolone, 90%(Mixture of Diastereomers))

56149-23-6 structure
Product Name:Doxorubicinolone, 90%(Mixture of Diastereomers)
Doxorubicinolone, 90%(Mixture of Diastereomers) Properties
Names and Identifiers
-
- 5,12-Naphthacenedione,8-[(1S)-1,2-dihydroxyethyl]-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-1-methoxy-,(8S,10S)-
- 4'-deoxydoxorubicinol 7-deoxyaglycone
- DOXORUBICINOLONE (MIXTURE OF DIASTEREOMERS)
- ADRIAMYCINOL AGLYCONE
- 13-Dihydrodoxorubicinone
- 4-Dol-done
- SCHEMBL25667427
- (8S,10S)-8-((S)-1,2-Dihydroxyethyl)-6,8,10,11-tetrahydroxy-1-methoxy-7,8,9,10-tetrahydrotetracene-5,12-dione
- 5,12-NAPHTHACENEDIONE, 8-((1S)-1,2-DIHYDROXYETHYL)-7,8,9,10-TETRAHYDRO-6,8,10,11-TETRAHYDROXY-1-METHOXY-, (8S,10S)-
- LI15ZES27N
- Q27282994
- (7S,9S)-9-[(1S)-1,2-dihydroxyethyl]-6,7,9,11-tetrahydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
- Doxorubicinolone
- 5,12-Naphthacenedione, 8-(1,2-dihydroxyethyl)-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-1-methoxy-
- UNII-LI15ZES27N
- Doxorubicinol aglycone
- 56149-23-6
- EPIRUBICINOL AGLYCONE
-
- InChIKey: CGVVIRBOJFDFBH-FPQVQZPGSA-N
- Inchi: InChI=1S/C21H20O9/c1-30-11-4-2-3-8-14(11)20(28)16-15(17(8)25)18(26)9-5-21(29,12(24)7-22)6-10(23)13(9)19(16)27/h2-4,10,12,22-24,26-27,29H,5-7H2,1H3/t10-,12-,21-/m0/s1
- SMILES: COC1=CC=CC2=C1C(=O)C3=C(C4=C(CC(CC4O)(C(CO)O)O)C(=C3C2=O)O)O
Computed Properties
- Exact Mass: 416.1107
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Rotatable Bond Count: 3
- Monoisotopic Mass: 416.110732
- Heavy Atom Count: 30
- Complexity: 698
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 165
Experimental Properties
- PSA: 164.75
- Refractive Index: 1.745
- Boiling Point: 748.6°Cat760mmHg
- Melting Point: 192-197°C
- Flash Point: 267.5°C
- Density: 1.667
Doxorubicinolone, 90%(Mixture of Diastereomers) Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AG23978-5mg |
4'-deoxydoxorubicinol 7-deoxyaglycone |
56149-23-6 | 98% | 5mg |
$412.00 | 2024-04-19 | |
TRC | D559050-0.5mg |
Doxorubicinolone, 90%(Mixture of Diastereomers) |
56149-23-6 | 0.5mg |
$ 185.00 | 2022-06-05 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-207598-1 mg |
Doxorubicinolone (Mixture of Diastereomers), |
56149-23-6 | 1mg |
¥3,685.00 | 2023-07-11 |
Doxorubicinolone, 90%(Mixture of Diastereomers) Related Literature
-
Peter R. Hurst,Nicola Stock,David S. Ashton,Andrew Ray,Melvin R. Euerby,Christopher M. Johnson,Steven C. Nichols,Glynis Nicholls,Brian J. Clark,J. E. Brown Anal. Proc. 1993 30 39
-
Muhammad Y. Khokhar,James N. Miller,G. J. Furlonger,Anthony F. Fell,B. Kaye,Daemon Lincoln,M. C. Banks,R. D. McDowall,P. Mitchell,B. J. Clark,G. Nicholls,J. E. Brown,Melanie J. Thompson,M. L. Robinson Anal. Proc. 1993 30 93
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